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Compound of Interest

Compound Name: Sudan III-d6

Cat. No.: B15379024 Get Quote

This technical guide provides a comprehensive overview of Sudan III-d6, a deuterated analog

of the fat-soluble dye Sudan III. Tailored for researchers, scientists, and professionals in drug

development and analytical chemistry, this document details its chemical properties, primary

applications, and relevant experimental protocols. Sudan III-d6 is an isotopically labeled form

of Sudan III where six hydrogen atoms have been replaced by deuterium.[1] This modification

results in a mass shift that allows it to be distinguished from its unlabeled counterpart in mass

spectrometry, making it an excellent internal standard for the quantification of Sudan III.[1][2]

Chemical and Physical Properties
The fundamental properties of Sudan III-d6 are crucial for its application as an internal

standard, ensuring it behaves similarly to the analyte of interest during sample preparation and

analysis.[1] Key physical and chemical properties are summarized below.
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Property Value

IUPAC Name

(1E)-3,4,5,6,7,8-hexadeuterio-1-[(4-

phenyldiazenylphenyl)hydrazinylidene]naphthal

en-2-one[3]

Synonyms

1-[[4-(Phenylazo)phenyl]azo]-2-naphthalenol-d6,

Sudan 3-d6, Sudan Red III-d6, 1-(p-

Phenylazophenylazo)-2-naphthol-d6[1][3][4][5]

CAS Number 1014689-17-8[2][5][6]

Molecular Formula C₂₂H₁₀D₆N₄O[2][4][7]

Physicochemical Properties
Property Value

Molecular Weight 358.43 g/mol [2][3][4][7]

Appearance Reddish-brown crystals or powder[2]

Melting Point 195 °C[3]

Solubility

Soluble in chloroform and ethyl acetate.[1]

Soluble in toluene; slightly soluble in ethanol;

insoluble in water.[2]

Storage Temperature 4°C[7]

Applications in Analytical Chemistry
The primary application of Sudan III-d6 is as an internal standard in isotope dilution mass

spectrometry (IDMS) for the accurate quantification of Sudan III.[1][2] This is particularly

important in food safety analysis due to the illegal use of Sudan dyes as food additives, which

necessitates highly sensitive and accurate detection methods.[1]

The use of Sudan III-d6 as an internal standard helps to correct for matrix effects and sample

loss during analysis.[2] Since it behaves nearly identically to the non-labeled Sudan III

throughout sample preparation and chromatographic separation, any loss of the analyte is
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mirrored by a proportional loss of the internal standard.[2][6] In the mass spectrometer, Sudan
III-d6 is easily distinguished from Sudan III by its higher mass.[2][6] Quantification is based on

the ratio of the analyte's signal to the internal standard's signal, which improves the accuracy

and precision of the measurement.[2]

Experimental Protocols
Determination of Solubility
A general procedure for determining the solubility of Sudan III-d6 in various solvents is as

follows:

Weigh a known mass of Sudan III-d6 (e.g., 1 mg) and place it into a test tube.[1]

Add a small, measured volume of the solvent of interest (e.g., 1 mL of chloroform) to the test

tube.[1]

Vigorously agitate the mixture using a vortex mixer for a set period (e.g., 1-2 minutes) to

facilitate dissolution.[1]

Visually inspect the sample for any undissolved solid. If the solid has completely dissolved,

the compound is considered soluble at that concentration.[1]

Use as an Internal Standard in LC-MS/MS Analysis
The following protocol outlines a general procedure for using Sudan III-d6 as an internal

standard for the analysis of Sudan III in a food matrix.[2]

1. Sample Preparation and Extraction:

Homogenize the food sample.

Spike the homogenized sample with a known amount of Sudan III-d6 solution.

Extract the analytes from the sample matrix using an appropriate organic solvent (e.g.,

acetonitrile or a mixture of hexane and acetone).

The extraction may be followed by a cleanup step, such as solid-phase extraction (SPE), to

remove interfering matrix components.[2]
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2. HPLC Conditions:

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water.

Injection Volume: 10 µL.[2]

Flow Rate: 1.0 mL/min.[2]

3. Mass Spectrometric Detection:

System: Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

[2]

Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[2]

Specific precursor-to-product ion transitions for both Sudan III and Sudan III-d6 are

monitored.[2]

4. Quantification:

Prepare a series of calibration standards containing known concentrations of Sudan III and a

constant concentration of Sudan III-d6.[2]

Analyze the calibration standards and the samples by LC-MS/MS.

Construct a calibration curve by plotting the ratio of the peak area of Sudan III to the peak

area of Sudan III-d6 against the concentration of Sudan III.

Determine the concentration of Sudan III in the samples from the calibration curve.

Synthesis of Sudan III-d6
The synthesis of Sudan III-d6 involves the use of a deuterated precursor to incorporate the

deuterium atoms into the final molecule.[1] A general outline of the synthesis is as follows:
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Preparation of Deuterated Precursor: 2-naphthol-d6 is used as the deuterated starting

material.[1]

Azo Coupling: A diazonium salt of 4-aminoazobenzene is coupled with 2-naphthol-d6.

Purification: The crude product is purified using standard techniques such as recrystallization

or column chromatography to achieve the desired purity.[1]

Visualizations
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Caption: Workflow for the use of Sudan III-d6 as an internal standard.
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Caption: Logical steps in the synthesis of Sudan III-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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